Cas no 1806971-47-0 (Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate)

• Product name: Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate
• CAS No: 1806971-47-0
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4805417

Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate

• Inchi： 1S/C11H13F2NO4/c1-3-18-8(15)4-6-9(16)7(10(12)13)5-14-11(6)17-2/h5,10H,3-4H2,1-2H3,(H,14,16)
• InChI Key： BRNPRBMRPFJINV-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=C(C1=O)CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 415
• XLogP3: 1.1
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate

Ethyl 5-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate (CAS No. 1806971-47-0): An Emerging Compound in Pharmaceutical Research

Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate (CAS No. 1806971-47-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate features a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and a methoxy group, along with an ethyl ester moiety. These functional groups contribute to the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of Ethyl 5-(diffluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate could be a valuable addition to the arsenal of anti-inflammatory drugs.

Moreover, Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer. These results position Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate as a potential lead compound for the development of novel anticancer agents.

In addition to its anti-inflammatory and anticancer properties, Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for neurological disorders.

The pharmacokinetic properties of Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate have been extensively studied to optimize its use in clinical settings. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is high, and it shows good stability in plasma and tissues, which are crucial factors for effective drug delivery.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials.

In conclusion, Ethyl 5-(difluoromethyl)-4-hydroxy-2-methoxypyridine-3-acetate (CAS No. 1806971-47-0) represents a promising candidate in pharmaceutical research due to its diverse biological activities and favorable pharmacokinetic properties. Ongoing studies continue to uncover new applications and mechanisms of action, underscoring its potential as a future therapeutic agent for various diseases. As research progresses, it is anticipated that this compound will play a significant role in advancing medical treatments and improving patient outcomes.